Malyngamide K

• Molecular Formula: C24H38ClNO3
• Molecular Weight: 424.0 g/mol
• InChI: InChI=1S/C24H38ClNO3/c1-3-4-5-6-8-13-21(29-2)14-9-7-10-17-24(28)26-19-20(18-25)22-15-11-12-16-23(22)27/h7,9,15,18,21H,3-6,8,10-14,16-17,19H2,1-2H3,(H,26,28)/b9-7+,20-18-/t21-/m0/s1
• InChIKey: MFDHYPQDDSVRFS-KLNBHVKMSA-N

Malyngamide K Overview

Malyngamide K (CAS: 96845-21-5) is a marine cyanobacterial natural product isolated from Lyngbya majuscula [1]. It belongs to the malyngamide family of lipopeptides, characterized structurally by the simultaneous presence of a cyclohexenone ring and a vinyl chloride (allyl chloride) moiety [2]. This dual-structural motif distinguishes it from numerous other malyngamide analogs that contain only one of these functional groups [3]. The compound has a molecular formula of C24H38ClNO3 and a molecular weight of 424.016 [1].

Cell-model probe Marine lipopeptide with reported cytotoxicity against cancer cell lines

Pathway context Supports LPS-induced NO inhibition studies in macrophage models

Sourcing rationale Structurally distinct type A malyngamide with synthetically accessible core

• [1] TargetMol. Malyngamide K. CAS: 96845-21-5. Accessed 2025. View Source
• [2] Zhang JT, Qi XL, Chen J, Li BS, Zhou YB, Cao XP. Total Synthesis of Malyngamides K, L, and 5''-epi-C and Absolute Configuration of Malyngamide L. J Org Chem. 2011;76(10):3946-3959. PMID: 21495715. View Source
• [3] 段姝慧，施群，张军. 通过Baylis-Hillman反应构筑Malyngamide K关键中间体的研究. 天然产物研究与开发. 2017;29(9):1475-1480. View Source

Malyngamide K SAR Rationale

The malyngamide family comprises over 37 structurally diverse lipopeptides [1]. Critical structural variations—including the presence or absence of the cyclohexenone ring, the vinyl chloride configuration, and oxidation patterns—lead to substantially divergent biological activity profiles and synthetic accessibility [2]. Among family members, only 15 contain the precise combination of both cyclohexenone and vinyl chloride structural motifs that define Malyngamide K's molecular architecture [1]. This specific combination dictates both its pharmacological behavior and its feasibility as a synthetic template for analog development [3]. Consequently, substituting Malyngamide K with superficially similar malyngamides (e.g., Malyngamide C, J, or L) introduces uncontrolled variability in experimental outcomes due to differences in potency, selectivity, and synthetic tractability.

Non-linear SAR

Minor head-group oxygenation or tail stereochemistry changes can produce large potency shifts; class-level substitution may introduce experimental variance.

Pathway-specific activity

Nitric oxide inhibition requires a specific cyclohexenone / vinyl chloride head group; some analogs are completely inactive in this assay.

Potency disparity risk

Inter-congener cytotoxicity differences can span orders of magnitude; using a generic malyngamide may compromise assay resolution.

• [1] 兰州大学机构知识库. Malyngamides K, L和5-epi-C的不对称全合成研究. 博士论文. 2011. View Source
• [2] Gross H, McPhail KL, Goeger DE, Valeriote FA, Gerwick WH. Two cytotoxic stereoisomers of malyngamide C, 8-epi-malyngamide C and 8-O-acetyl-8-epi-malyngamide C, from the marine cyanobacterium Lyngbya majuscula. Phytochemistry. 2010;71(14-15):1729-1735. View Source
• [3] Zhang JT, Qi XL, Chen J, Li BS, Zhou YB, Cao XP. Total Synthesis of Malyngamides K, L, and 5''-epi-C and Absolute Configuration of Malyngamide L. J Org Chem. 2011;76(10):3946-3959. PMID: 21495715. View Source

Malyngamide K Quantitative Evidence

Brine Shrimp & Goldfish Cytotoxicity Comparison

In brine shrimp (Artemia salina) lethality assays conducted during the initial isolation and characterization studies, Malyngamide K exhibited superior toxicity compared to its close structural congener Malyngamide L. This difference is quantifiable and provides a benchmark for assessing relative bioactivity within the malyngamide subclass bearing both cyclohexenone and vinyl chloride motifs [1].

Aquatic Lethality

Head-to-head

K (target)Brine shrimp IC50 6 µM; Goldfish IC50 7 µM

L (comparator)Brine shrimp IC50 8 µM; Goldfish IC50 15 µM

1.33× (shrimp), 2.14× (goldfish) difference

Supports endpoint-response differentiation between K and L in early-stage toxicity surrogates.

Dose-ranging baseline for more complex assays; not a therapeutic claim.

Evidence Dimension	Brine shrimp lethality
Target Compound Data	IC50 = 6 μM
Comparator Or Baseline	Malyngamide L: IC50 = 8 μM
Quantified Difference	1.33-fold higher potency (lower IC50) for Malyngamide K vs. Malyngamide L
Conditions	Brine shrimp (Artemia salina) lethality assay; IC50 determination

Why This Matters

This direct potency comparison guides researchers in selecting the more active scaffold within the cyclohexenone-containing malyngamide subgroup for primary screening campaigns.

• [1] Zhang JT, Qi XL, Chen J, Li BS, Zhou YB, Cao XP. Total Synthesis of Malyngamides K, L, and 5''-epi-C and Absolute Configuration of Malyngamide L. J Org Chem. 2011;76(10):3946-3959. PMID: 21495715. View Source

Neuroblastoma & Lung Tumor Cytotoxicity

Malyngamide K serves as the most synthetically accessible member among the cyclohexenone-vinyl chloride containing malyngamides. A comparative total synthesis study revealed that Malyngamide K requires significantly fewer synthetic steps and achieves a substantially higher overall yield than Malyngamide L or 5''-epi-Malyngamide C. The 7-step route with 23% overall yield for Malyngamide K contrasts sharply with the 10-step/3.7% yield for Malyngamide L and 14-step/2.7% yield for 5''-epi-Malyngamide C [1].

Cancer Cell Proliferation

Cross-study comparable

K (target)NCI-H460 IC50 1.1 µM; Neuro-2a IC50 0.49 µM

5''-epi-C (comparator)NCI-H460 IC50 4.5 µM; Neuro-2a IC50 10.9 µM

4.1× (lung), 22.2× (neuroblastoma) difference

Reported cell-model response context; K shows higher antiproliferative signal in neuroblastoma.

22-fold difference illustrates that generic malyngamide sourcing may miss phenotype.

Evidence Dimension	Total synthesis efficiency
Target Compound Data	7 steps; 23% overall yield
Comparator Or Baseline	Malyngamide L: 10 steps; 3.7% yield; 5''-epi-Malyngamide C: 14 steps; 2.7% yield
Quantified Difference	6.2-fold higher overall yield vs. Malyngamide L; 8.5-fold higher vs. 5''-epi-Malyngamide C
Conditions	Convergent total synthesis via Suzuki cross-coupling of boronic acids with chlorovinyl iodide-containing amides

Why This Matters

For medicinal chemistry programs requiring analog synthesis or scale-up, Malyngamide K's 23% overall yield and shorter synthetic sequence translate to reduced material costs, faster turnaround, and higher feasibility for structure-activity relationship (SAR) studies compared to alternative malyngamide starting points.

• [1] Zhang JT, Qi XL, Chen J, Li BS, Zhou YB, Cao XP. Total Synthesis of Malyngamides K, L, and 5''-epi-C and Absolute Configuration of Malyngamide L. J Org Chem. 2011;76(10):3946-3959. PMID: 21495715. View Source
• [2] 兰州大学机构知识库. Malyngamides K, L和5-epi-C的不对称全合成研究. 博士论文. 2011. View Source

Macrophage Nitric Oxide Inhibition

Among the 37 isolated malyngamide molecules reported to date, 25 contain the vinyl chloride functional group. However, only 15 molecules possess the specific combination of both the vinyl chloride and cyclohexenone (or peroxycyclohexenone) moieties that define Malyngamide K's core architecture [1]. Malyngamide K is specifically noted as a prototypical representative of this structurally defined subclass [2]. This dual-motif combination is absent in many commonly studied malyngamides such as Malyngamide C acetate, F, H, I, J, and T [3].

NO Inhibition (LPS)

Cross-study comparable

K (target)IC50 7.1 µM

Malyngamide 2 (comparator)IC50 8.0 µM

1.1× difference

Supports anti-inflammatory pathway-response interpretation; K retains activity without extensive oxidation.

Oxidation state of head group determines activity; structure-activity context required.

Evidence Dimension	Structural motif composition
Target Compound Data	Contains both cyclohexenone ring and vinyl chloride moiety
Comparator Or Baseline	Malyngamides C acetate, F, F acetate, H, I, J, T: lack one or both motifs (comparator-specific quantitative data not applicable—structural classification)
Quantified Difference	Only 15 out of 37 known malyngamides (~40%) share this dual-motif architecture
Conditions	Structural classification based on 1D/2D NMR and mass spectral data from isolated natural products

Why This Matters

This structural specificity makes Malyngamide K a preferred template for developing general synthetic routes applicable to the entire cyclohexenone-vinyl chloride malyngamide subclass, as demonstrated by its use as the pilot compound in convergent synthetic strategy development [2].

• [1] 兰州大学机构知识库. Malyngamides K, L和5-epi-C的不对称全合成研究. 博士论文. 2011. View Source
• [2] 段姝慧，施群，张军. 通过Baylis-Hillman反应构筑Malyngamide K关键中间体的研究. 天然产物研究与开发. 2017;29(9):1475-1480. View Source
• [3] Malyngamides anti-inflammatory effect in RAW264.7 cells. PMC Figure 2. 2011. View Source

Suzuki-Miyaura Cross-Coupling Route

Malyngamide K (compound 8) was evaluated alongside structurally related malyngamides (compounds 1–5, 7) in a standardized cytotoxicity panel. All tested compounds, including Malyngamide K, exhibited moderate cytotoxicity against NCI-H460 human lung tumor and neuro-2a murine neuroblastoma cell lines [1]. The IC50 range for the panel (0.5–20 μg/mL) establishes Malyngamide K's activity within the moderate range of this structural class [2].

Synthetic Route

Class-level inference

K accessible via enantioselective Suzuki-Miyaura cross-coupling; Malyngamide 2 requires complex chemo-selective oxidations and multiple protection/deprotection sequences.

Supports synthetic accessibility context; K's core is less demanding than highly oxygenated congeners.

May support reliable reference standard procurement without environmental harvesting.

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	IC50 within 0.5–20 μg/mL range (specific single-point value not reported in source)
Comparator Or Baseline	Other malyngamides in same study (compounds 1–5, 7): IC50 range 0.5–20 μg/mL; Malyngamide H (6) inactive
Quantified Difference	Active vs. inactive (Malyngamide H) distinction; precise differential among actives not quantified in source
Conditions	NCI-H460 human lung tumor and neuro-2a mouse neuroblastoma cell lines

Why This Matters

This data confirms Malyngamide K possesses cytotoxic activity within the expected range for this compound class, distinguishing it from inactive analogs like Malyngamide H and providing baseline activity expectations for procurement decisions.

• [1] Gross H, McPhail KL, Goeger DE, Valeriote FA, Gerwick WH. Two cytotoxic stereoisomers of malyngamide C, 8-epi-malyngamide C and 8-O-acetyl-8-epi-malyngamide C, from the marine cyanobacterium Lyngbya majuscula. Phytochemistry. 2010;71(14-15):1729-1735. View Source
• [2] PMC2952490. Two cytotoxic stereoisomers of malyngamide C from Lyngbya majuscula. 2010. View Source

Malyngamide K Research Applications

Neuroblastoma & Lung Tumor Phenotypic Screening

Researchers developing structure-activity relationship (SAR) data for malyngamides bearing both cyclohexenone and vinyl chloride motifs should prioritize Malyngamide K as the synthetic starting template. The convergent total synthesis route achieves 23% overall yield in only 7 steps—a 6.2-fold yield advantage over Malyngamide L (3.7%, 10 steps) and 8.5-fold over 5''-epi-Malyngamide C (2.7%, 14 steps) [1]. This efficiency enables cost-effective analog generation for hit-to-lead optimization.

Macrophage Inflammation Assay Validation

For academic and industrial natural product screening programs evaluating marine cyanobacterial metabolites, Malyngamide K offers a defined cytotoxic benchmark. It demonstrates moderate activity against NCI-H460 and neuro-2a cancer cell lines (IC50 0.5–20 μg/mL range) [1], while exhibiting brine shrimp toxicity of IC50 = 6 μM—33% more potent than Malyngamide L (IC50 = 8 μM) [2]. This dual in vitro/in vivo toxicity profile supports its use as a reference compound in bioactivity-guided fractionation workflows.

Total Synthesis for Reference Material

Malyngamide K serves as an optimal pilot substrate for developing and validating new synthetic methodologies targeting vinyl chloride-containing marine natural products. The amine carbon skeleton of Malyngamide K has been specifically targeted for construction via Baylis-Hillman reaction strategies [1], and its successful synthesis using Suzuki cross-coupling between boronic acids and chlorovinyl iodide-containing amides established a generalizable route for the broader malyngamide class [2].

Ecotoxicology & Aquatic Toxicity Modeling

Analytical chemistry laboratories developing LC-MS, NMR, or isolation protocols for malyngamide-class compounds should procure Malyngamide K as a representative reference standard. Its dual cyclohexenone-vinyl chloride architecture makes it structurally diagnostic for a subset comprising ~40% of known malyngamides (15 of 37 characterized members) [1], enabling robust method validation and chromatographic retention time benchmarking for dereplication studies of Lyngbya majuscula extracts.

Application

Selection Property

Validation Focus

Neuroblastoma / lung tumor cell viability assays

Cell-model endpoint review

Proliferation assay response interpretation & SAR follow-up

Macrophage inflammation assay

Immunomodulation assay context

NO production pathway-response review (MyD88-dependent)

Synthetic route reference material

Synthetic accessibility & batch reproducibility

Enantioselective route validation & scale-up assessment

Aquatic ecotoxicology models

Ecotoxicology endpoint comparison

Lethality assay response context & species-specific sensitivity

• [1] Gross H, McPhail KL, Goeger DE, Valeriote FA, Gerwick WH. Two cytotoxic stereoisomers of malyngamide C, 8-epi-malyngamide C and 8-O-acetyl-8-epi-malyngamide C, from the marine cyanobacterium Lyngbya majuscula. Phytochemistry. 2010;71(14-15):1729-1735. View Source
• [2] Zhang JT, Qi XL, Chen J, Li BS, Zhou YB, Cao XP. Total Synthesis of Malyngamides K, L, and 5''-epi-C and Absolute Configuration of Malyngamide L. J Org Chem. 2011;76(10):3946-3959. PMID: 21495715. View Source
• [3] 段姝慧，施群，张军. 通过Baylis-Hillman反应构筑Malyngamide K关键中间体的研究. 天然产物研究与开发. 2017;29(9):1475-1480. View Source
• [4] 兰州大学机构知识库. Malyngamides K, L和5-epi-C的不对称全合成研究. 博士论文. 2011. View Source